Equilibrium Brain Distribution vs. P-gp Substrates
SB-568849 achieves a brain-to-blood concentration ratio of approximately 1, indicating passive equilibrium distribution across the blood-brain barrier without evidence of active efflux or tissue sequestration [1]. This contrasts with two divergent CNS distribution phenotypes observed among competing MCH R1 antagonists: SNAP-7941 is a confirmed P-gp/BCRP substrate — small-animal PET imaging demonstrates a 5-fold increase in brain uptake following pharmacological inhibition of P-gp/BCRP with tariquidar, establishing that baseline brain exposure is actively restricted by efflux transporters [2]. At the opposite extreme, GW803430 (GW-3430) achieves a 6:1 brain-to-plasma concentration ratio, a supra-equilibrium accumulation that may reflect either active uptake, high non-specific tissue binding, or lysosomal trapping — all of which complicate the interpretation of receptor occupancy versus free-drug concentration relationships [3]. SB-568849's equilibrium ratio of 1 provides a uniquely interpretable CNS PK profile for PK/PD modeling and receptor occupancy studies where free plasma concentration can serve as a direct surrogate for free brain concentration [1].
GW803430: 6:1 brain-to-plasma (supra-equilibrium).
SNAP-7941: P-gp substrate, 5× uptake increase upon efflux inhibition.
| Evidence Dimension | Brain-to-blood (or brain-to-plasma) concentration ratio at steady state |
|---|---|
| Target Compound Data | SB-568849: brain-to-blood ratio ≈ 1 (equilibrium distribution); CLb = 16 mL/min/kg |
| Comparator Or Baseline | SNAP-7941: P-gp/BCRP substrate — brain uptake increases 5-fold after P-gp/BCRP inhibition by tariquidar (PET imaging); GW803430: brain-to-plasma ratio = 6:1 (supra-equilibrium accumulation) |
| Quantified Difference | SB-568849 brain-blood ratio differs by ~6-fold from GW803430 (1 vs. 6); SNAP-7941 baseline brain penetration is qualitatively restricted by efflux (5-fold increase upon transporter inhibition), whereas SB-568849 shows no evidence of efflux liability |
| Conditions | SB-568849: in vivo rat PK studies (GSK, Witty et al. 2006); SNAP-7941: small-animal PET imaging in rats with and without tariquidar pretreatment (Philipp et al. 2013); GW803430: mouse PK studies (Gehlert et al. 2009) |
Why This Matters
For CNS target engagement studies requiring predictable, time-invariant brain free-drug concentrations, SB-568849's equilibrium distribution eliminates the confounding variables of transporter-mediated efflux (SNAP-7941 liability) and supra-equilibrium tissue accumulation (GW803430 characteristic), enabling simpler PK/PD modeling.
- [1] Witty DR, Bateson J, Hervieu GJ, Al-Barazanji K, Jeffrey P, Hamprecht D, Haynes A, Johnson CN, Muir AI, O'Hanlon PJ, Stemp G, Stevens AJ, Thewlis K, Winborn KY. Discovery of potent and stable conformationally constrained analogues of the MCH R1 antagonist SB-568849. Bioorg Med Chem Lett. 2006 Sep 15;16(18):4872-8. PMID: 16839763. View Source
- [2] Philipp MT, Zeisler J, Vucic D, Wadsak W, Mitterhauser M, Cuntz H, Viernstein H, Dudczak R, Kletter K. Preclinical in vitro and in vivo evaluation of [11C]SNAP-7941 — the first PET tracer for the melanin concentrating hormone receptor 1. Nucl Med Biol. 2013;40(6):788-798. View Source
- [3] Gehlert DR, Rasmussen K, Shaw J, Li X, Ardayfio P, Craft L, Coskun T, Zhang HY, Chen Y, Witkin JM. Preclinical evaluation of melanin-concentrating hormone receptor 1 antagonism for the treatment of obesity and depression. J Pharmacol Exp Ther. 2009 May;329(2):429-38. PMID: 19182070. View Source
